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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pemetrexed disodium heptahydrate

CAS No.: 357166-29-1

Cat. No.: S548871

Pemetrexed Profile & Putative Metabolism

Aspect Description
Mechanism of Multi-targeted antifolate antimetabolite; inhibits folate-dependent enzymes:
Action Thymidylate Synthase (TS), Dihydrofolate Reductase (DHFR), and Glycinamide

Ribonucleotide Formyltransferase (GARFT) [1] [2].

Intracellular Acts as a prodrug; rapidly metabolized intracellularly to active polyglutamate
Activation forms by the enzyme folylpolyglutamate synthase (FPGS) [1] [2].

Primary Predominantly renal excretion, with 70-90% of the administered dose recovered as
Elimination unchanged drug in urine [2] [3].

Route

Systemic Not metabolized to a significant extent in the liver; minimal hepatic involvement [2].
Metabolism

Transport Substrate for Organic Anion Transporter 3 (OAT3), facilitating renal elimination [2].

Research Context & Microbial Metabolite Interactions
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While human systemic metabolism is minimal, research indicates that the gut microbiota and its metabolites

can be significantly altered by pemetrexed-based chemotherapy, which may indirectly influence drug

efficacy and toxicity [4] [5].

The diagram below illustrates this interaction and pemetrexed's core mechanism of action.
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I Email: info@smolecule.com or Request Quote Online.

References

1. Biochemical Pharmacology of Pemetrexed [cancernetwork.com]

2. Pemetrexed - StatPearls - NCBI - NIH [ncbi.nim.nih.gov]

3. Pemetrexed 6.5 mg/ml solution for infusion [medicines.org.uk]

4. Gut microbiota and metabolites: emerging prospects in the ... [frontiersin.org]
5. Impact of pemetrexed chemotherapy on the gut microbiota ... [nature.com]

To cite this document: Smolecule. [Pemetrexed disodium heptahydrate metabolite profiling and
identification]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b54887 1#pemetrexed-disodium-heptahydrate-metabolite-

profiling-and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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